(2-Ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine
CAS No.:
Cat. No.: VC17832456
Molecular Formula: C11H18N2O
Molecular Weight: 194.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H18N2O |
|---|---|
| Molecular Weight | 194.27 g/mol |
| IUPAC Name | N-(2-ethoxyethyl)-1-pyridin-4-ylethanamine |
| Standard InChI | InChI=1S/C11H18N2O/c1-3-14-9-8-13-10(2)11-4-6-12-7-5-11/h4-7,10,13H,3,8-9H2,1-2H3 |
| Standard InChI Key | DCTUAAVMDKTWFV-UHFFFAOYSA-N |
| Canonical SMILES | CCOCCNC(C)C1=CC=NC=C1 |
Introduction
(2-Ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine, with the CAS number 1154193-37-9, is a chemical compound that belongs to the class of amines. It is specifically categorized as a building block in organic synthesis, often used in the development of pharmaceuticals and other chemical intermediates. This compound is notable for its structural components, which include an ethoxyethyl group and a pyridin-4-yl group attached to an ethylamine backbone.
Synthesis and Applications
The synthesis of (2-Ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine typically involves the reaction of appropriate precursors, such as pyridine derivatives and ethoxyethylamine, under conditions that facilitate the formation of the desired amine linkage. This compound is used as a building block in the synthesis of more complex molecules, particularly in pharmaceutical chemistry.
Synthesis Pathway:
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Starting Materials: Pyridine derivatives and ethoxyethylamine.
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Reaction Conditions: Typically involves amination reactions, which may require catalysts and specific temperature and pressure conditions.
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Product Isolation: Purification methods such as distillation or chromatography are used to isolate the product.
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